![molecular formula C12H14ClN B2525236 [4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride CAS No. 2287302-57-0](/img/structure/B2525236.png)
[4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride
Overview
Description
“[4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride” is a chemical compound with the IUPAC name (4-(cyclopropylethynyl)phenyl)methanamine hydrochloride . It has a molecular weight of 207.7 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H13N.ClH/c13-9-12-7-5-11(6-8-12)4-3-10-1-2-10;/h5-8,10H,1-2,9,13H2;1H . This code provides a specific description of the molecular structure of the compound.Physical And Chemical Properties Analysis
“[4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride” is a powder . It has a storage temperature of room temperature . .Scientific Research Applications
Pharmacological Research
Pharmacological studies on compounds similar to "[4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride" have focused on their potential as anesthetics and their interactions with receptors in the brain. For instance, phencyclidine hydrochloride, a compound related to phenylcyclohexylamine, has been explored for its anesthetic properties, indicating a direction for potential research into the pharmacological applications of "[4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride" (Corssen & Domino, 1966).
Organic Chemistry and Catalysis
Research in organic chemistry has demonstrated the utility of related compounds in synthesizing complex molecules and catalyzing chemical reactions. For example, studies on quinazoline-based ruthenium complexes highlight their efficiency in transfer hydrogenation reactions, suggesting potential applications for "[4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride" in catalysis and organic synthesis (Karabuğa et al., 2015).
Biochemical and Cellular Research
The study of cyclometalated platinum(II) complexes, involving phenyl and bipyridine derivatives, has provided insights into their luminescent properties and potential applications in imaging and light-emitting devices. This research suggests avenues for exploring the optical properties of compounds like "[4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride" and their applications in materials science and bioimaging (Lai et al., 1999).
Prodrug and Drug Delivery Systems
The exploration of oxidized cellulose as a carrier for drug delivery systems, specifically for amine drugs, showcases the potential of using chemical modifications to enhance drug delivery and stability. This research could inspire further studies on the conjugation of "[4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride" with biocompatible polymers for targeted drug delivery applications (Zhu et al., 2001).
Safety and Hazards
properties
IUPAC Name |
[4-(2-cyclopropylethynyl)phenyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N.ClH/c13-9-12-7-5-11(6-8-12)4-3-10-1-2-10;/h5-8,10H,1-2,9,13H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYEKVJLGFLBJLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C#CC2=CC=C(C=C2)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(2-Cyclopropylethynyl)phenyl]methanamine;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-oxopropyl)-3-methylbenzenesulfonamide](/img/structure/B2525155.png)
![2-[3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid](/img/structure/B2525165.png)
![4-[benzyl(ethyl)sulfamoyl]-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2525169.png)
![N-([3,3'-bipyridin]-5-ylmethyl)-3-(2,6-dichlorophenyl)propanamide](/img/structure/B2525170.png)
![N-isopropyl-N-phenyl-2-((1-propyl-1H-benzo[d]imidazol-2-yl)thio)acetamide hydrobromide](/img/structure/B2525171.png)
